Cas no 1934406-59-3 (5-hydroxy-2,2,4-trimethylpentanal)

• Product Name: 5-hydroxy-2,2,4-trimethylpentanal
• CAS No: 1934406-59-3
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 6050202
• PubChem ID: 91088548
• Update Time: 2025-06-09

5-hydroxy-2,2,4-trimethylpentanal Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2,2,4-trimethylpentanal
• Pentanal, 5-hydroxy-2,2,4-trimethyl-
• 1934406-59-3
• EN300-1619790

• Inchi： 1S/C8H16O2/c1-7(5-9)4-8(2,3)6-10/h6-7,9H,4-5H2,1-3H3
• InChI Key： JFTFCXMHFGIJSY-UHFFFAOYSA-N
• SMILES： C(=O)C(C)(C)CC(C)CO

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.925±0.06 g/cm3(Predicted)
• Boiling Point: 212.8±23.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on 5-hydroxy-2,2,4-trimethylpentanal

Exploring 5-hydroxy-2,2,4-trimethylpentanal (CAS No. 1934406-59-3): Properties, Applications, and Industry Insights

The chemical compound 5-hydroxy-2,2,4-trimethylpentanal (CAS No. 1934406-59-3) has garnered significant attention in recent years due to its unique structural properties and versatile applications across various industries. As a derivative of pentanal, this compound features a hydroxyl group at the fifth carbon position and three methyl groups at the second, second, and fourth positions, respectively. Its molecular formula, C₉H₁₈O₂, and distinct functional groups make it a valuable intermediate in organic synthesis and specialty chemistry.

One of the most searched questions about 5-hydroxy-2,2,4-trimethylpentanal revolves around its synthesis methods. Researchers often explore catalytic oxidation or selective reduction techniques to produce this compound with high purity. The demand for sustainable synthesis routes has also grown, aligning with the global push toward green chemistry. For instance, biocatalytic approaches using enzymes or metal-free catalysts are being investigated to reduce environmental impact while maintaining yield efficiency.

In the fragrance and flavor industry, 5-hydroxy-2,2,4-trimethylpentanal is prized for its potential as a flavor enhancer or aroma precursor. Its aldehyde and hydroxyl groups contribute to complex olfactory profiles, making it a candidate for high-end perfumery or food additives. Recent trends show that consumers are increasingly interested in natural-like compounds, prompting manufacturers to explore this molecule’s compatibility with bio-based formulations.

Another hot topic is the compound’s role in pharmaceutical research. While not a drug itself, 5-hydroxy-2,2,4-trimethylpentanal serves as a building block for synthesizing more complex molecules. Its structure allows for modifications that could lead to bioactive derivatives, particularly in antiviral or anti-inflammatory applications. Researchers are also studying its stability under different pH conditions, a critical factor for drug formulation.

From an industrial perspective, the compound’s solubility and reactivity are frequently discussed. Its partial solubility in water and organic solvents like ethanol or acetone makes it suitable for diverse reaction environments. Companies specializing in custom synthesis often highlight its compatibility with cross-coupling reactions, a key process in creating advanced materials.

Environmental and regulatory considerations are also paramount. Although 5-hydroxy-2,2,4-trimethylpentanal is not classified as hazardous, its production and handling require adherence to REACH and GMP standards. The rise of ESG (Environmental, Social, and Governance) metrics has led to increased scrutiny of chemical manufacturing processes, driving innovation in waste reduction and energy efficiency.

In analytical chemistry, advanced techniques like GC-MS and NMR spectroscopy are employed to characterize 5-hydroxy-2,2,4-trimethylpentanal. These methods ensure accurate identification and purity assessment, which are critical for quality control in commercial applications. Recent publications have also explored its chromatographic behavior, aiding in the development of optimized separation protocols.

Looking ahead, the compound’s potential in material science is being unlocked. Its aldehyde group can participate in polymerization reactions, contributing to the development of novel resins or coatings. With the growing demand for high-performance materials in electronics and automotive sectors, this application area is poised for expansion.

To summarize, 5-hydroxy-2,2,4-trimethylpentanal (CAS No. 1934406-59-3) exemplifies the intersection of chemistry and innovation. Its multifaceted uses—from fragrances to pharmaceuticals—coupled with evolving synthesis methods, position it as a compound of enduring relevance. As industries prioritize sustainability and efficiency, this molecule will likely play a pivotal role in shaping future chemical solutions.